Cas no 1805163-19-2 (2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid
• CAS No: 1805163-19-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4861648
• Update Time: 2025-05-19

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-7-6(8(10)11)3(1-5(14)15)4(13)2-12-7/h2,8,13H,1H2,(H,14,15)
• InChI Key： HKXKCBBBSYQEQH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid

Introduction to 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid (CAS No. 1805163-19-2)

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid, with the chemical formula C₆H₃BrF₂NO₃, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound has garnered significant attention due to its unique structural features and potential applications in drug discovery. The presence of both bromo and difluoromethyl substituents, coupled with a hydroxyl group and an acetic acid moiety, makes it a versatile building block for synthesizing more complex molecules.

The CAS No. 1805163-19-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval. Its molecular structure, characterized by a pyridine core, positions it as a valuable candidate for further derivatization. The bromine atom at the 2-position and the difluoromethyl group at the 3-position are particularly noteworthy, as they introduce electrophilic centers that can be readily functionalized through various chemical reactions.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoromethyl group, in particular, is renowned for its ability to increase lipophilicity and binding interactions with biological targets. This feature has made such compounds indispensable in the development of novel therapeutics targeting a wide range of diseases.

Moreover, the hydroxypyridine scaffold is a privileged structure in drug design, frequently observed in bioactive molecules. The hydroxyl group at the 5-position provides a site for hydrogen bonding interactions, which are crucial for receptor binding. When combined with the acetic acid moiety at the 4-position, this compound exhibits both polar and non-polar characteristics, making it adaptable for diverse biological assays.

Recent studies have highlighted the utility of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By modifying this intermediate, researchers have been able to develop potent inhibitors with improved selectivity and efficacy. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are key targets in oncology research.

The bromo substituent at the 2-position of the pyridine ring is another critical feature that enhances its synthetic utility. Bromine is a versatile halogen that can undergo cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions allow for the introduction of aryl or vinyl groups at various positions along the molecule, expanding its structural diversity. Such modifications are often employed to fine-tune pharmacological properties and improve drug-like characteristics.

Agrochemical applications of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid have also been explored. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in pests. Researchers have synthesized analogs of this compound that demonstrate efficacy against resistant weed species while maintaining environmental safety profiles.

The acetic acid functionality at the 4-position not only contributes to the molecular polarity but also serves as a precursor for further derivatization into amides or esters. These derivatives can be incorporated into larger molecules to enhance solubility or target specific biological receptors. The hydroxyl group adjacent to this acetic acid moiety further expands synthetic possibilities through etherification or esterification reactions.

In conclusion,2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid (CAS No. 1805163-19-2) represents a cornerstone intermediate in modern medicinal chemistry. Its unique structural attributes—combining bromo and difluoromethyl groups with a hydroxyl and acetic acid—make it an invaluable tool for developing novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds,this molecule is poised to remain at the forefront of pharmaceutical innovation.